Inflammatory bowel disease (IBD) involves a variety of conditions, particularly Crohn’s disease (CD) and ulcerative colitis (UC). IBD is characterized by chronic inflammatory process of patient’s gut. This review aims to summarize the pharmacogenetics of biologics approved for IBD and the correlation with azathioprine-metabolizing enzymes and adverse reactions, therefore highlighting a likely relationship between particular polymorphisms and therapeutic response. Therefore, we reviewed and discussed the activities of TDM protocols which use monoclonal antibodies (mABs) with a particular attention on the integration of other actions aimed to exploit the most effective and safest medications for IBD cases. The pharmacotherapy of IBD (CD and UC) has experienced a great advancement with the advent of mABs which have peculiar pharmacokinetic properties differentiating them from chemical agents, like aminosalicylates, antimetabolites (e.g., azathioprine (AZA), 6-mercaptopurine (6MP)), and methotrexate), and immunosuppressant agents (steroids and cyclosporine). But clinical studies showed that biologicals might have pharmacokinetic variability which can affect the anticipated clinical outcomes, beyond primary resistance phenomena. Thus, therapeutic drug monitoring (TDM) protocols are applied to the doses of medications according to the required serum mABs levels. This aims to maximize the favorable effects of mABs and minimizing the toxicity. But, the presence of particular genetic polymorphisms in patients might determine a different outcome in response to treatment, indicating the heterogeneity of the effectiveness among IBD cases. Indeed, many reports demonstrated significant associations between polymorphisms and response to biologics. In conclusion, the improvement of TNF-, TNFR and IL-1 pharmacogenetics could be the best approach toward a targeted treatment for IBD. Pre-therapy genotyping has to be integrated with IBD therapeutic guidelines, as it is the most suitable approach to choose the most appropriate biologicals for each case. Also, the addition of pharmacodynamic markers (including serum, cellular, or tissue concentrations of TNF-alpha and IL-8) might boost the predictive performance of models and, eventually, control the disease with a significant improvement in quality of life (QOL).

Medical implant failures are frequently associated with limitations of the surface technology that lead to biofouling and haemocompatibility issues. Titania nanotube array technology could provide a solution for this existing limitation. The present study describes the biofouling potential using the simulated body fluid model according to ISO 23317-2007 and haemocompatibility profiles according to ISO 10993-4 guidelines. Further haemocompatibility profiles were also assessed by evaluating full blood count, coagulation assays, haemolytic rate, whole blood clotting factor, platelet profiles, and FESEM characterization. Titania nanotube array nanosurface was found to present with better apatite biofouling and hydrophilic potential compared to bare titanium foil. Furthermore, good compatibility behaviour was observed based on the haemocompatibility profiles where no signs of thrombogenesis and haemolysis risks were observed. Titania nanotube array reduced fibrinogen adsorption, red blood cell and platelet adhesion and activation, which could be associated with detrimental biofouling properties. Titania nanotube array could possess a double-edged sword of biofouling potentials that resist detrimental biofouling properties associated with thrombogenesis and haemolysis risk. It also provides better apatite biofouling potential for improved tissue and osseointegration activities. Knowledge from this study provides a better understanding of medical implant surface technology.

In recent years, solar photovoltaic technology has experienced significant advances in both materials and systems, leading to improvements in efficiency, cost, and energy storage capacity. These advances have made solar photovoltaic technology a more viable option for renewable energy generation and energy storage. However, intermittent is a major limitation of solar energy, and energy storage systems are the preferred solution to these challenges where electric power generation is applicable. Hence, the type of energy storage system depends on the technology used for electrical generation. Furthermore, the growing need for renewable energy sources and the necessity for long-term energy solutions have fueled research into novel materials for solar photovoltaic systems. Researchers have concentrated on increasing the efficiency of solar cells by creating novel materials that can collect and convert sunlight into power. This study provides an overview of the recent research and development of materials for solar photovoltaic devices. The use of renewable energy sources, such as solar power, is becoming increasingly important to address the growing energy demand and mitigate the impact of climate change. Hence, the development of materials with superior properties, such as higher efficiency, lower cost, and improved durability, can significantly enhance the performance of solar panels and enable the creation of new, more efficient photovoltaic devices. This review discusses recent progress in the field of materials for solar photovoltaic devices. The challenges and opportunities associated with these materials are also explored, including scalability, stability, and economic feasibility. The development of novel materials for solar photovoltaic devices holds great potential to revolutionize the field of renewable energy. With ongoing research and technological advancements, scientists and engineers have been able to design materials with superior properties such as higher efficiency, lower cost, and improved durability. These materials can be used to enhance the performance of existing solar panels and enable the creation of new, more efficient photovoltaic devices. The adoption of these materials could have significant implications for the transition toward a more sustainable and environmentally friendly energy system. However, there are still challenges to be addressed, such as scalability, stability, potential environmental effects, and economic feasibility, before these materials can be widely implemented. Nonetheless, the progress made in this field is promising and continued reports on the research and development of materials for solar photovoltaic devices are crucial for achieving a sustainable future. The adoption of novel materials in solar photovoltaic devices could lead to a more sustainable and environmentally friendly energy system, but further research and development are needed to overcome current limitations and enable large-scale implementation.

Flavonols are phytoconstituents of biological and medicinal importance. In addition to functioning as antioxidants, flavonols may play a role in antagonizing diabetes, cancer, cardiovascular disease, and viral and bacterial diseases. Quercetin, myricetin, kaempferol, and fisetin are the major dietary flavonols. Quercetin is a potent scavenger of free radicals, providing protection from free radical damage and oxidation-associated diseases. An extensive literature review of specific databases (e.g., Pubmed, google scholar, science direct) were conducted using the keywords “flavonol,” “quercetin,” “antidiabetic,” “antiviral,” “anticancer,” and “myricetin.” Some studies concluded that quercetin is a promising antioxidant agent while kaempferol could be effective against human gastric cancer. In addition, kaempferol prevents apoptosis of pancreatic beta-cells via boosting the function and survival rate of the beta-cells, leading to increased insulin secretion. Flavonols also show potential as alternatives to conventional antibiotics, restricting viral infection by antagonizing the envelope proteins to block viral entry. There is substantial scientific evidence that high consumption of flavonols is associated with reduced risk of cancer and coronary diseases, free radical damage alleviation, tumor growth prevention, and insulin secretion improvement, among other diverse health benefits. Nevertheless, more studies are required to determine the appropriate dietary concentration, dose, and type of flavonol for a particular condition to prevent any adverse side effects.

Plant growth regulators are widely used in agriculture for increasing the growth and ripening of plants, but they endanger the aquatic ecosystem. The current study assessed the effect of sublethal exposure to RIPEX 48% EC concentrations (8 and 16 µL/L) on oxidative stress parameters, sex hormones, immune potential enzymes, differential hemocyte counts, and the histopathology of digestive glands and ovotestis in Biomphalaria alexandrina snails. RIPEX exposure caused an overall increase in Superoxide dismutase and Glutathione-S-Transferase activities in B. alexandrina. However, extreme RIPEX exposure inhibits SOD activity in snails. Malondialdehyde activity showed an increase in B. alexandrina exposed to both concentrations after all exposure periods. RIPEX also caused a significant increase in testosterone in snails exposed to 16 µL/L, it did, however, reduce hormone levels in snails exposed to 8 µL/L at 7 days. Regarding estradiol, there was a significant increase after 3 days of exposure to 16 µl/L and 7 days of exposure to 8 µL/L. RIPEX exposure also increased the activities of Myeloperoxidase and Adenosine deaminase enzymes in the digestive glands of snails. It increased the total hemocyte count of exposed snails as well as the number of granulocytes. Snail digestive glands and ovotestis showed pathological alterations after 7 days of RIPEX exposure. These findings suggest that RIPEX is toxic to B. alexandrina and that this snail can be used as a bioindicator for environmental contamination with plant growth regulators.

The most commonly utilized samples for severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) detection using real-time quantitative reverse transcriptase-polymerase chain reaction (RT-qPCR) are nasopharyngeal swabs (NPS) and oropharyngeal swabs. However, there are some drawbacks. For SARS-CoV-2 detection, induced sputum might be analyzed and may be equivalent to pharyngeal swabs. This study was done to assess the potential superiority of induced sputum over NPS for SARS-CoV-2 detection. Sixty symptomatic COVID-19 patients who attended Fayoum University Hospitals in Fayoum Governorate, Egypt, were included in this cross-sectional descriptive study. Paired NPS and induced sputum samples were collected from each subject on the third and tenth days after symptoms began for RT-qPCR SARS-COV2 diagnosis. At day 3, 52 (86.7%) of NPS and 48 (80.00%) of induced sputum specimens had positive RT-qPCR results with a significant statistical difference (P = 0.001). At day 10, 41 induced sputum samples (68.3%) were negative, while 19 (31.7%) were positive. Only three (5.0%) of the 19 positive induced sputum samples tested positive for NPS. NPS samples had a higher viral load than induced sputum samples at day 3 [25 (41.7%) vs. 23 (38.3%)]. At day 10, induced sputum samples had a higher viral load than NPS [9 (15.0%) vs. 6 (10.0%)]. A statistically significant positive correlation between the viral load value of the NPS and the induced sputum sample at day 3 (r = 0.497, p = 0.00) denoting similarity in the results of the two types of samples. By ROC analysis, the highest area under the curve for the overall CT value of the induced sputum was (0.604), with a statistically significant difference (p value = 0.0418). In the early stages of the disease, induced sputum and NPS tests had comparable results, but NPS yielded more false negative results later in the disease course than an induced sputum sample, which yielded higher sample positivity and viral load than NPS. Furthermore, induced sputum collection is a straightforward, non-invasive, and risk-free method. As a result, induced sputum could be useful for COVID-19 confirmation in patients with radiologically or epidemiologically suspected COVID-19 who have a negative NPS or in difficult-to-diagnose COVID-19 patients.

The objective of this study is to conduct an experiment that considers the influence of vertical oscillations on the heat transfer coefficient of free convection in an aluminum flat plate component measuring 3 × 100 × 300 mm. The plate is subject to a steady-state heat transfer; whereby it experiences a sustained heat flux ranging from (250–1500) W/m2. The orientation of the flat plate can be either horizontal or inclined at particular angles, specifically at 0°, 30°, 45°, 60°, and 90°. The experimental tests conducted were characterized by an expanded frequency spectrum ranging from 2 to 16 Hz, a variable amplitude range spanning from 1.63 to 7.16 mm, and a range of Rayleigh number values upon activation of the system, with minimum and maximum thresholds of 138.991 and 487.275, respectively. The impact of vibration frequency upon both the amplitude and velocity of vibrations for a heat flow of 250 W/m2, situated at an angle of θ = 0°, was examined. The impact of the Reynolds number upon the total vibrational heat transfer coefficient, as well as the total Nusselt number, was investigated with and without the presence of angle vibration θ = 0°, across diverse degrees of heat flux. This study investigates the impact of the Rayleigh number on the overall Nusselt number under varying conditions of thermal flux, with and without the application of vibration at angles of θ = 30°, 45°, 60°, and 90°. The findings of this analysis demonstrate that there exists a discernible correlation between the incremental amplitude of vibration and the coefficient of heat transfer, manifesting as a negative slope within the range of 0° to 60°. Such correlation reaches its optimal magnitude of 13.2894% under the condition of flat vibration mode, whereas the coefficient of heat transfer declines progressively as vertical vibration is augmented, culminating in a maximum decline of 7.6475%. The present study reports a decrease in the overall vibrational heat transfer coefficient with increasing vibrational Reynolds number. The total Nusselt number was found to increase with or without vibration as the Rayleigh number increased.

Coronavirus Disease 2019 (COVID-19) pandemic has hit many countries worldwide. Rapid and accurate diagnosis is crucial to reduce disease burden. Many commercial kits have become available, but their performance needs to be assessed. This study aimed at evaluation of the diagnostic performance of real-time polymerase chain reaction (RT-PCR) and Rapid Antigen detection (RAD) kits for detecting Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2). Five hundred sixty-four Nasopharyngeal swab specimens sent to Molecular Laboratory at Ain Shams University Specialized Hospital for SARS-CoV-2 PCR testing collected from 564 subjects who attended the outpatient clinic for sample collection were randomly selected. All samples were tested for SARS-CoV-2 PCR using Viasure. Each time a recent kit was introduced, 94 samples, previously tested using Viasure, were used to determine the performance characteristics of the recent kit in comparison with Viasure, including Fast Track Diagnostics (FTD), DNA Technology, QiaPrep, Xpress SARS-CoV-2, ID NOW COVID-19 assay and Artron COVID-19 Antigen test kit. Upon comparison, FTD, DNA Technology, QiaPrep, Xpress SARS-CoV-2 and ID Now showed positive percent agreement, 100%, 100%, 97.7%, 100%, 100% negative percent agreement, 86%, 100%, 98.8%, 90%, 100%, respectively. The RAD kit results, when compared with RT-PCR, showed high sensitivity at cycle threshold (Ct) < 30, low sensitivity at Ct ≥ 30, while specificity was 100%. Fast track, DNA Technology, QiaPrep, Xpress SARS-CoV-2 and ID Now showed good diagnostic performance. Positive RAD rule in SARS-CoV-2 infection, however negative results should be correlated with clinical condition and molecular testing.

Canola (Brassica napus L.) is considered an alternate oilseed plant. Therefore, this study aimed to evaluate some growth parameters, yield, chemical parameters and genetic diversity among thirteen canola genotypes including a collection of Chinese, German, French, and local genotypes under Egyptian conditions. Trapper genotype recorded the highest values of plant height (47.12 and 89.75 cm) and dry weight/plant (8.54 and 28.19 dry weight/plant) at 60 and 90 days from sowing, respectively. Data from the field experiments showed that significant differences were recorded among tested genotypes for all yield and its component parameters (i.e., plant height (cm), branches/no. plant, siliquas and seed weight (g/plant) and seed oil %. The genetic diversity and the relationships among the thirteen canola genotypes were evaluated utilizing sequence-related amplified polymorphism (SRAP) and simple-sequence repeats (SSRs) markers. The allelic frequency of the different SRAP and SSR markers tested has differed among the thirteen canola genotypes. The SRAP and SSR analyses showed 659 out of 742 and 15 out of 45 markers, respectively, were detected as polymorphic markers (88.8% and 33.33%) among the tested wheat cultivars In addition, the polymorphism information content (PIC), marker index (MI) and resolving power (RP) parameters were computed to assess the effectiveness of the markers. The results indicated the occurrence of a considerable genetic variation between Chinese, European and Egyptian genotypes. These markers are of considerable value and can be utilized to screen large canola populations. The results of the comparison between the two molecular markers showed that the most effective marker that showed the genetic diversity between canola genotypes was SRAP (88.8%) polymorphism. It could be concluded that the tested canola genotypes could be cultivated under the Egyptian condition with high performance especially Trapper, Agamax and Topas genotypes. Therefore, it could be suggested that these three genotypes seem to be promising for oil gap reduction and need further evaluation for the expansion under new reclaimed regions.

Nanotechnology is a promising technology in many fields including agriculture. So, this investigation aimed to study effect of curcumin (CUR) with polyvinyl alcohol (PVA) nano-compositeat 0, 20, 40 and 60 mg L−1 on physiochemical attributes of sunflower plants grown under salinity stress (3000 ppm). Results showed that salinity stress significantly reduced all growth indiceslike plant height, number of leaves/plant, fresh and dry weight of shoot and leaf area accompanied by significant increases in proline content, secondary metabolites (total phenolic compound contents and flavonoids), malondialdehyde (MDA) and hydrogen peroxide (H2O2). In addition, catalase, peroxidase, superoxide dismutase, and glutathione reductase increased significantly. The decreases in chlorophyll a, chlorophyll b and carotenoids due to salinity stress were non-significant. On the other hand, curcumin with polyvinyl alcohol (CUR-PVA) nano-composite at all concentrations significantly promoted all vegetative growth parameters, total photosynthetic pigments, secondary metabolites, antioxidant enzyme activities accompanied by significant decreases in proline content, MDA and H2O2 either in plant irrigated with tap water or saline solution relative to corresponding control. CUR-PVA nano-composite at 20 mg L−1 was the most optimum treatment either in plant irrigated with tape water or saline solution since it caused the highest significant increases in vegetative growth parameters, total photosynthetic pigments, secondary metabolites and antioxidant enzyme activities accompanied by highest significant decreases in proline content, MDA and H2O2 relative to control. In brief that CUR-PVA nano-composite employs no ticeable effect in decreasing the deleterious effect of salinity on quality of sunflower.